Cas no 651053-24-6 (4H-1-Benzopyran-4-one,2,3-dihydro-6-methyl-3-[(4-oxo-4H-1-benzopyran-3-yl)methylene]-)

• Product Name: 4H-1-Benzopyran-4-one,2,3-dihydro-6-methyl-3-[(4-oxo-4H-1-benzopyran-3-yl)methylene]-
• CAS No: 651053-24-6
• MF: C₂₀H₁₄O₄
• MW: 318.322765827179
• CID: 407119
• Update Time: 2024-01-29

4H-1-Benzopyran-4-one,2,3-dihydro-6-methyl-3-[(4-oxo-4H-1-benzopyran-3-yl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2,3-dihydro-6-methyl-3-[(4-oxo-4H-1-benzopyran-3-yl)methylene]-
• 4H-1-Benzopyran-4-one, 2,3-dihydro-6-methyl-3-[(4-oxo-4H-1-benzopyran-3-yl)methylene]-

• Inchi： 1S/C20H14O4/c1-12-6-7-18-16(8-12)20(22)14(11-24-18)9-13-10-23-17-5-3-2-4-15(17)19(13)21/h2-10H,11H2,1H3
• InChI Key： RVSMPQJIJYBMOG-UHFFFAOYSA-N
• SMILES： C1OC2=CC=C(C)C=C2C(=O)C1=CC1C(=O)C2=CC=CC=C2OC=1

Computed Properties

• Exact Mass: 318.08922

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 489.8±45.0 °C(Predicted)
• PSA: 52.6